Cas no 61605-45-6 (Benzene, 1-isocyanato-3-propyl-)

• Product Name: Benzene, 1-isocyanato-3-propyl-
• CAS No: 61605-45-6
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 473073
• PubChem ID: 12448952
• Update Time: 2025-04-19

Benzene, 1-isocyanato-3-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-3-propyl-
• 1-isocyanato-3-propylbenzene
• 61605-45-6
• DTXSID00498741
• SCHEMBL1357859

• Inchi： 1S/C10H11NO/c1-2-4-9-5-3-6-10(7-9)11-8-12/h3,5-7H,2,4H2,1H3
• InChI Key： AAHIFMPIIKLKKX-UHFFFAOYSA-N
• SMILES： O=C=NC1=CC=CC(=C1)CCC

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes